Cas no 51540-11-5 (1,4,8,11,15,18-Hexathiacycloheneicosane)

• Product Name: 1,4,8,11,15,18-Hexathiacycloheneicosane
• CAS No: 51540-11-5
• MF: C₁₅H₃₀S₆
• MW: 402.7886967659
• CID: 375487
• PubChem ID: 325972
• Update Time: 2025-04-19

1,4,8,11,15,18-Hexathiacycloheneicosane Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11,15,18-Hexathiacycloheneicosane
• 1,4,8,11,15,18-hexathiacyclohenicosane
• AC1L6XE1
• AG-F-74577
• CTK4J4431
• NSC295591
• NSC-295591
• 51540-11-5
• UNII-SN7LAN6FTI
• NSC 295591
• DTXSID40965866
• SN7LAN6FTI

• Inchi： 1S/C15H30S6/c1-4-16-10-12-18-6-2-8-20-14-15-21-9-3-7-19-13-11-17-5-1/h1-15H2
• InChI Key： SARNOJWHLIABSV-UHFFFAOYSA-N
• SMILES： S1CCSCCCSCCSCCCSCCSCCC1

Computed Properties

• Exact Mass: 402.0675
• Monoisotopic Mass: 402.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 587°C at 760 mmHg
• Flash Point: 318.3°C
• Refractive Index: 1.552
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Organoheterocyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds